molecular formula C13H19NO B5911938 5-methyl-5-phenyl-3-hexanone oxime

5-methyl-5-phenyl-3-hexanone oxime

Cat. No. B5911938
M. Wt: 205.30 g/mol
InChI Key: YMWBYYZCUUFDSY-WYMLVPIESA-N
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Description

5-methyl-5-phenyl-3-hexanone oxime (MPHO) is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique properties. MPHO is a versatile molecule that can be used in a variety of applications, including scientific research, pharmaceuticals, and chemical synthesis.

Mechanism of Action

The mechanism of action of 5-methyl-5-phenyl-3-hexanone oxime is largely dependent on its ability to form stable complexes with metal ions. This property allows 5-methyl-5-phenyl-3-hexanone oxime to act as a chelating agent, which can be used to selectively extract and separate metal ions from a mixture.
Biochemical and Physiological Effects:
5-methyl-5-phenyl-3-hexanone oxime has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that 5-methyl-5-phenyl-3-hexanone oxime may have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-methyl-5-phenyl-3-hexanone oxime in lab experiments include its ability to form stable complexes with metal ions, which can be used for the separation and analysis of metals. Additionally, 5-methyl-5-phenyl-3-hexanone oxime is a relatively inexpensive reagent, making it accessible to researchers with limited budgets.
The limitations of using 5-methyl-5-phenyl-3-hexanone oxime in lab experiments include its potential toxicity and the need for careful handling. Additionally, 5-methyl-5-phenyl-3-hexanone oxime may not be effective in the extraction and separation of certain metal ions, which could limit its usefulness in some applications.

Future Directions

There are several potential future directions for the use of 5-methyl-5-phenyl-3-hexanone oxime in scientific research. One possible direction is the development of new methods for the synthesis of 5-methyl-5-phenyl-3-hexanone oxime and its derivatives. Additionally, there is potential for the use of 5-methyl-5-phenyl-3-hexanone oxime in the development of new pharmaceuticals and materials.
Conclusion:
In conclusion, 5-methyl-5-phenyl-3-hexanone oxime (5-methyl-5-phenyl-3-hexanone oxime) is a versatile chemical compound that has numerous applications in scientific research. Its ability to act as a chelating agent and form stable complexes with metal ions makes it useful in the analysis and separation of metals. Additionally, 5-methyl-5-phenyl-3-hexanone oxime has potential applications in the development of new pharmaceuticals and materials. However, further research is needed to fully understand the biochemical and physiological effects of 5-methyl-5-phenyl-3-hexanone oxime and its derivatives.

Synthesis Methods

The synthesis of 5-methyl-5-phenyl-3-hexanone oxime can be achieved through a variety of methods, including the reaction of 5-methyl-3-hexanone with hydroxylamine hydrochloride in the presence of a base. This reaction results in the formation of 5-methyl-5-phenyl-3-hexanone oxime, which can then be purified through various techniques such as recrystallization.

Scientific Research Applications

5-methyl-5-phenyl-3-hexanone oxime has been extensively used in scientific research due to its ability to act as a chelating agent. 5-methyl-5-phenyl-3-hexanone oxime can form stable complexes with a variety of metal ions, making it useful in the analysis and separation of metals. Additionally, 5-methyl-5-phenyl-3-hexanone oxime has been used in the synthesis of various organic compounds, including heterocyclic compounds.

properties

IUPAC Name

(NE)-N-(5-methyl-5-phenylhexan-3-ylidene)hydroxylamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19NO/c1-4-12(14-15)10-13(2,3)11-8-6-5-7-9-11/h5-9,15H,4,10H2,1-3H3/b14-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YMWBYYZCUUFDSY-WYMLVPIESA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(=NO)CC(C)(C)C1=CC=CC=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC/C(=N\O)/CC(C)(C)C1=CC=CC=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

205.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(NE)-N-(5-methyl-5-phenylhexan-3-ylidene)hydroxylamine

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